Cas no 4117-12-8 (rac-Falcarinol)

• Product Name: rac-Falcarinol
• CAS No: 4117-12-8
• MF: C₁₇H₂₄O
• MW: 244.371865272522
• CID: 926665
• Update Time: 2025-10-29

rac-Falcarinol Chemical and Physical Properties

Names and Identifiers

• rac-Falcarinol
• (9Z)-1,9-HEPTADECADIENE-4,6-DIYN-3-OL
• FALCARINOL
• (9Z)-heptadeca-1,9-dien-4,6-diyn-3-ol

• Inchi： 1S/C17H24O/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17(18)4-2/h4,10-11,17-18H,2-3,5-9,12H2,1H3/b11-10-
• InChI Key： UGJAEDFOKNAMQD-KHPPLWFESA-N
• SMILES： OC(C=C)C#CC#CC/C=C\CCCCCCC

Computed Properties

• Exact Mass: 244.18300

Experimental Properties

• Density: 0.9230 g/cm3 (11 ºC)
• Refractive Index: 1.5018 (589.3 nm 18 ºC)
• Solubility: Insuluble (2.1E-4 g/L) (25 ºC),
• PSA: 20.23000
• LogP: 3.84690

Additional information on rac-Falcarinol

Rac-Falcarinol: A Comprehensive Overview

Rac-Falcarinol, with the CAS registry number 4117-12-8, is a naturally occurring compound that has garnered significant attention in the scientific community due to its diverse biological activities. This compound, also known as (R)-falcarinol, belongs to the class of polyacetylenes, which are a group of organic compounds characterized by their long carbon-carbon triple bonds. Found primarily in Apiaceae family plants, including carrots and parsley, rac-falcarinol has been extensively studied for its potential health benefits and pharmacological applications.

The molecular structure of rac-falcarinol is intriguing, comprising a linear polyacetylene backbone with a terminal aldehyde group. This unique structure contributes to its antioxidant and anti-inflammatory properties, which have been validated through numerous in vitro and in vivo studies. Recent research has highlighted the compound's ability to scavenge free radicals, making it a promising candidate for applications in oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions.

One of the most compelling areas of research surrounding rac-falcarinol is its anti-cancer potential. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast, colon, and prostate cancer cells. Moreover, rac-falcarinol has shown synergistic effects when combined with conventional chemotherapy drugs, suggesting its potential as an adjuvant therapy in cancer treatment. These findings underscore the importance of further clinical trials to explore its efficacy and safety in human subjects.

In addition to its therapeutic applications, rac-falcarinol has also been investigated for its role in food preservation. Due to its potent antimicrobial properties, it exhibits inhibitory effects against a wide range of pathogens, including bacteria and fungi. This makes it a viable alternative to synthetic preservatives, which are often associated with adverse health effects. The use of rac-falcarinol in food products could thus contribute to the development of healthier and more sustainable food systems.

Recent advancements in analytical techniques have enabled researchers to better understand the bioavailability and metabolism of rac-falcarinol. Studies using high-performance liquid chromatography (HPLC) and mass spectrometry have revealed that the compound is rapidly absorbed and metabolized in the body, with its metabolites retaining many of the parent compound's bioactive properties. This insight is crucial for optimizing dosage forms and delivery systems to enhance therapeutic outcomes.

Furthermore, the agricultural potential of rac-falcarinol cannot be overlooked. As a natural plant metabolite, it plays a critical role in protecting plants from environmental stressors such as UV radiation and pathogen attacks. Understanding the biosynthesis pathways of rac-falcarinol could pave the way for developing crop varieties with enhanced resistance to biotic and abiotic stresses, thereby improving agricultural productivity.

In conclusion, rac-falcarinol (CAS No 4117-12-8) is a multifaceted compound with immense potential across various fields, from medicine to food science. Its unique chemical structure underpins its diverse biological activities, which continue to be explored through cutting-edge research methodologies. As our understanding of this compound deepens, it holds promise for addressing some of the most pressing challenges in human health and agriculture.